Cas no 2200298-74-2 (N-2-({5-oxaspiro3.5nonan-8-yl}carbamoyl)ethylprop-2-enamide)

• Product Name: N-2-({5-oxaspiro3.5nonan-8-yl}carbamoyl)ethylprop-2-enamide
• CAS No: 2200298-74-2
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 5410724
• PubChem ID: 145897081
• Update Time: 2025-06-25

N-2-({5-oxaspiro3.5nonan-8-yl}carbamoyl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2200298-74-2
• EN300-26576387
• Z1479478548
• N-(5-Oxaspiro[3.5]nonan-8-yl)-3-(prop-2-enoylamino)propanamide
• N-[2-({5-oxaspiro[3.5]nonan-8-yl}carbamoyl)ethyl]prop-2-enamide
• N-[3-(5-Oxaspiro[3.5]non-8-ylamino)-3-oxopropyl]-2-propenamide
• N-2-({5-oxaspiro3.5nonan-8-yl}carbamoyl)ethylprop-2-enamide

• Inchi： 1S/C14H22N2O3/c1-2-12(17)15-8-4-13(18)16-11-5-9-19-14(10-11)6-3-7-14/h2,11H,1,3-10H2,(H,15,17)(H,16,18)
• InChI Key： VHXQONOUUVEDCI-UHFFFAOYSA-N
• SMILES： C(NCCC(NC1CC2(CCC2)OCC1)=O)(=O)C=C

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 561.0±50.0 °C(Predicted)
• pka: 14.39±0.46(Predicted)

Additional information on N-2-({5-oxaspiro3.5nonan-8-yl}carbamoyl)ethylprop-2-enamide

N-2-({5-Oxaspiro3.5Nonan-8-Yl}Carbamoyl)Ethylprop-2-Enamide: A Comprehensive Overview

The compound N-2-({5-Oxaspiro3.5Nonan-8-Yl}Carbamoyl)Ethylprop-2-Enamide, with the CAS number 220029874, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a spirocyclic system with an amide functional group, making it a versatile building block for various applications.

The name of the compound, N-2-({5-Oxaspiro3.5Nonan-8-Yl}Carbamoyl)Ethylprop-2-Enamide, reflects its structural composition. The spiro system, specifically the 5-Oxaspiro3.5Nonane moiety, is a bicyclic structure where an oxygen atom is part of one of the rings. This spiro arrangement contributes to the compound's stability and unique physical properties. The carbamoyl group attached to the spiro system further enhances its reactivity and potential for functionalization.

Recent studies have highlighted the potential of this compound in drug development, particularly in the design of bioactive molecules. Its amide functionality makes it a promising candidate for peptide synthesis and as a component in medicinal chemistry libraries. Researchers have explored its ability to act as a scaffold for creating bioisosteres, which are structural analogs that can mimic the activity of natural compounds while offering improved pharmacokinetic profiles.

In addition to its role in pharmacology, this compound has found applications in materials science. Its spirocyclic structure provides mechanical strength and thermal stability, making it suitable for use in polymer synthesis and as a component in advanced materials such as nanocomposites. Recent advancements in polymer chemistry have demonstrated how this compound can be integrated into polymeric networks to enhance their mechanical properties without compromising flexibility.

The synthesis of N-2-({5-Oxaspiro3.5Nonan-8-Yl}Carbamoyl)Ethylprop-2-enamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards required for both academic and industrial applications.

One of the most exciting developments involving this compound is its use in biotechnology. Scientists have investigated its role as an enzyme inhibitor, particularly in pathways related to inflammation and cancer progression. Preclinical studies have shown promising results, suggesting that derivatives of this compound could serve as leads for developing novel therapeutic agents.

In conclusion, N-2-{(5-Oxaspiro3.5Nonan-8-Yl}Carbamoyl)Ethylprop-2-enamide stands out as a versatile and innovative molecule with broad applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and application development, positions it as a key player in future research and industrial innovation.